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Compound of Interest

Compound Name: 2,2-Dibromo-2-cyanoacetamide

Cat. No.: B155079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,2-dibromo-3-

nitrilopropionamide (DBNPA) as a fast-acting, non-oxidizing slimicide for controlling microbial

growth in papermaking systems. The information is intended to guide researchers and industry

professionals in the effective application and evaluation of DBNPA for maintaining system

hygiene and product quality.

Introduction to DBNPA in Papermaking
Microbial growth in papermaking systems, primarily from bacteria, fungi, and algae, can lead to

the formation of slime deposits.[1][2] This biofouling can cause significant operational issues,

including paper breaks, spray nozzle blockage, discoloration of the finished product, and

reduced production efficiency.[2] DBNPA is a broad-spectrum biocide widely used to control

these microorganisms in various industrial water treatment applications, including pulp and

paper mills.[3][4][5][6] Its key advantages are its rapid antimicrobial action and fast degradation

into less harmful byproducts, minimizing environmental persistence.[3][4][7][8]

Mechanism of Action
DBNPA's biocidal activity stems from its ability to rapidly penetrate microbial cell membranes.

[9] Once inside the cell, it acts as a moderate electrophile, reacting with sulfur-containing

nucleophiles like cysteine and glutathione, which are crucial components of microbial enzymes

and proteins.[7][10][11] This reaction involves the bromine atoms on the DBNPA molecule,
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which leads to the irreversible inactivation of essential enzymes and disruption of cellular

metabolism, ultimately causing cell death within minutes of exposure.[7][9][10]
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Caption: Mechanism of DBNPA as a slimicide.

Quantitative Data for DBNPA Application
The effective concentration of DBNPA can vary depending on the level of microbial

contamination, the type of microorganisms present, and the specific conditions of the

papermaking system.
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Parameter
Recommended
Concentration (as
active ingredient)

Application Notes Source(s)

Average

Concentration in Wet-

End Loop

0.5 - 1 ppm

Typical daily

consumption in a fine

paper mill.

[12]

Shock/Slug Dosing

(General)
5 - 50 ppm

Instantaneous

concentration after

shock injection for 10-

30 minutes, 4-6 times

per day.

[12]

Noticeably Fouled

Systems (Bacteria)
25 - 50 ppm

Applied until control is

achieved.
[13]

Ongoing Bacterial

Control
2.0 - 10 ppm

Applied daily to once

per week as needed.
[13]

Noticeably Fouled

Systems (Fungi &

Algae)

250 - 500 ppm
Applied as needed to

achieve control.
[13]

Ongoing Fungi &

Algae Control
150 - 500 ppm

Applied daily to once

per week as needed.
[13]

General Efficacy 7.5 ppm

Achieved over 99%

sterilization rate in 5-

10 minutes in a

comparative study.

[9]

Biofilm Prevention

(Continuous Dosing)
1 mg/L (1 ppm)

Prevented pressure

drop increase and

biofilm accumulation

in a membrane fouling

simulator.

[14]

Experimental Protocols
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Protocol for Evaluating DBNPA Efficacy in a
Papermaking Process Water Sample
This protocol outlines a laboratory procedure to determine the effective dosage of DBNPA for

controlling microbial growth in a collected water sample.
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9. Determine Minimum Inhibitory
Concentration (MIC)
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Caption: Experimental workflow for DBNPA efficacy testing.
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Materials:

Water sample from the papermaking system

DBNPA stock solution (e.g., 20% active ingredient)

Sterile dilution blanks (e.g., phosphate-buffered saline)

Sterile culture tubes or flasks

Incubator set to the system's operating temperature

Plate Count Agar (PCA) or other suitable growth medium

Sterile petri dishes

Pipettes and sterile tips

Optional: ATP measurement kit and luminometer

Procedure:

Sample Collection: Aseptically collect a representative water sample from a point in the

papermaking system known for microbial activity.

Preparation of DBNPA Dilutions: Prepare a series of dilutions of the DBNPA stock solution to

achieve the desired final concentrations in the water samples (e.g., 1, 5, 10, 25, 50 ppm).

Treatment:

Dispense equal volumes of the collected water sample into a series of sterile containers.

Add the appropriate volume of each DBNPA dilution to the respective containers to reach

the target concentrations. Include a control sample with no DBNPA.

Incubate the samples at the typical operating temperature of the papermaking system

(e.g., 30-60°C) for a predetermined contact time (e.g., 10 minutes, 30 minutes, 1 hour).[1]

Microbial Enumeration (CFU Counting):
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After the contact time, perform serial dilutions of each treated sample and the control

sample.

Plate the dilutions onto PCA plates.

Incubate the plates at 37°C for 48 hours.[1]

Count the number of colony-forming units (CFU) per milliliter for each sample.

Rapid Microbial Analysis (ATP Measurement - Optional):

For a faster assessment of microbial activity, ATP (adenosine triphosphate) levels can be

measured using a portable luminometer.[1] This provides a rapid indication of the total

microbial population.

Data Analysis:

Calculate the percentage reduction in CFU/mL for each DBNPA concentration compared

to the control.

Determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration

of DBNPA that prevents visible microbial growth.

Protocol for On-site Monitoring of DBNPA Treatment
Program
Objective: To routinely monitor the effectiveness of the DBNPA slimicide program in the

papermaking system.

Methodology:

Establish Baseline: Before implementing or changing a DBNPA treatment program, establish

a baseline of microbial activity by collecting and analyzing water samples from critical points

in the system (e.g., headbox, white water tank, broke storage). Analysis should include both

CFU counts and ATP measurements.

Implement Dosing Strategy: Based on the system's needs and laboratory efficacy data,

implement a DBNPA dosing strategy (e.g., slug dosing or continuous feed).
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Regular Monitoring:

Daily: Conduct rapid ATP measurements at critical control points to get an immediate

indication of microbial activity levels.

Weekly: Collect water samples for CFU analysis to track the population of viable

microorganisms.

Visual Inspection: Regularly inspect key areas of the paper machine for any signs of slime

formation.

Data Trending and Adjustment:

Maintain a log of all monitoring data (ATP levels, CFU counts, DBNPA dosage).

Analyze trends in the data to assess the long-term effectiveness of the treatment program.

Adjust the DBNPA dosage or frequency as needed to maintain microbial control. For

instance, an increase in microbial counts may necessitate a temporary increase in the

shock dose.

Factors Influencing DBNPA Efficacy
The performance of DBNPA can be affected by several chemical and physical parameters

within the papermaking system.

Influencing Factors

DBNPA Efficacy

pH

Degrades faster at higher pH

Temperature

Degrades faster at higher temperatures

Reducing Agents
(e.g., Sodium Bisulfite)

Inactivates DBNPA

High Organic Load

Can reduce effectiveness

Contact Time

Sufficient time is crucial
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Caption: Factors influencing DBNPA efficacy.

pH: DBNPA degrades more rapidly under alkaline conditions.[4]

Temperature: Higher temperatures increase the degradation rate of DBNPA. It should not be

used at temperatures above 70°C.[8]

Reducing Agents: Strong reducing agents, such as sodium bisulfite (often used for

dechlorination), will inactivate DBNPA.[6][13][15] If these are present, the DBNPA dosage

may need to be increased.

Nucleophilic Substances: Substances like ammonia and hydrogen sulfide can also inactivate

DBNPA.[8]

Safety and Handling
DBNPA is a hazardous material, especially in its concentrated form, and should be handled

with care.[8] Always refer to the manufacturer's Safety Data Sheet (SDS) for specific handling

instructions, personal protective equipment (PPE) requirements, and disposal guidelines.

Conclusion
DBNPA is a highly effective and fast-acting slimicide for controlling a broad spectrum of

microorganisms in papermaking systems. A thorough understanding of its mechanism of action,

proper application protocols, and the factors influencing its efficacy are crucial for achieving

optimal results. Regular monitoring and adjustments to the treatment program are essential for

maintaining long-term microbial control and ensuring the smooth operation of the papermaking

process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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